Cas no 2228761-29-1 (methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate)

• Product Name: methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate
• CAS No: 2228761-29-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6599535
• PubChem ID: 165821945
• Update Time: 2025-10-28

methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate
• 2228761-29-1
• EN300-1738436
• methyl 5-{[1-(methylamino)cyclopropyl]methyl}furan-2-carboxylate

• Inchi： 1S/C11H15NO3/c1-12-11(5-6-11)7-8-3-4-9(15-8)10(13)14-2/h3-4,12H,5-7H2,1-2H3
• InChI Key： MFMIOZVGZHFLFS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CC1(CC1)NC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate

Methyl 5-{1-(Methylamino)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228761-29-1): An Overview

Methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228761-29-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate consists of a furan ring substituted with a methyl ester group and a cyclopropylmethyl moiety carrying a methylamino functional group. The presence of these specific functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional therapies. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer properties, methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate has also been explored for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic profile of methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate has been extensively studied to evaluate its suitability for clinical development. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate in human subjects. Early-phase clinical trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with advanced cancers and inflammatory conditions.

The synthesis of methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and efficient coupling reactions. These advancements in synthetic chemistry have facilitated the production of high-quality material for preclinical and clinical studies.

In conclusion, methyl 5-{1-(methylamino)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228761-29-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.